N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-methylthiazole-4-carboxamide

• IUPAC Name: N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-2-methyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H21N3O3S2/c1-10-15-13(8-21-10)14(18)16-11-2-5-17(6-3-11)12-4-7-22(19,20)9-12/h8,11-12H,2-7,9H2,1H3,(H,16,18)
• InChI Key: XYCNPMNUDQSWMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)NC2CCN(CC2)C3CCS(=O)(=O)C3
• Molecular Formula: C14H21N3O3S2
• Molecular Weight: 343.5 g/mol

Description

N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-2-methylthiazole-4-carboxamide is a useful research compound. Its molecular formula is C14H21N3O3S2 and its molecular weight is 343.46. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction Studies

Research on compounds like N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide has contributed to understanding molecular interactions with cannabinoid receptors, aiding in the development of pharmacophore models for receptor ligands. Such studies are crucial for drug design targeting specific receptor interactions (Shim et al., 2002).

Inhibitor Discovery

Compounds like 1-(1,3,5-triazin-yl)piperidine-4-carboxamide have been identified as inhibitors of soluble epoxide hydrolase from high-throughput screening. These findings are significant for developing new therapeutic agents for various diseases (Thalji et al., 2013).

Synthesis and Evaluation of Antipsychotic Agents

Studies on heterocyclic carboxamides, similar in structure to the compound , have led to the development of potential antipsychotic agents. These compounds were evaluated for their ability to bind to dopamine and serotonin receptors and their efficacy in vivo, providing insights into new treatments for psychiatric disorders (Norman et al., 1996).

Antimicrobial Activity Research

Research on 1,2,4-triazole derivatives has shown that certain compounds possess moderate to good antimicrobial activities against various bacterial and fungal strains. This research contributes to the discovery of new antimicrobial agents and understanding the structure-activity relationships essential for antimicrobial efficacy (Bektaş et al., 2007).

Antiviral and Antimicrobial Evaluations

New urea and thiourea derivatives of piperazine, doped with febuxostat, have been synthesized and evaluated for their anti-TMV (Tobacco mosaic virus) and antimicrobial activities. Such research is pivotal for developing new antiviral and antimicrobial compounds, especially in agricultural applications (Reddy et al., 2013).